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KR-32568 KR-32568 KR-32568 is an inhibitor of the sodium-hydrogen exchanger isoform-1 (NHE-1; IC50 = 230 nM). It restores cardiac contractile function ex vivo in an isolated ischemic rat heart model when used at a concentration of 10 μM. KR-32568 (0.3 mg/kg) reduces myocardial infarct size in a rat model of ischemia and reperfusion injury.
Brand Name: Vulcanchem
CAS No.: 852146-73-7
VCID: VC1861360
InChI: InChI=1S/C13H12FN3O2/c1-7-2-3-8(14)6-9(7)10-4-5-11(19-10)12(18)17-13(15)16/h2-6H,1H3,(H4,15,16,17,18)
SMILES: CC1=C(C=C(C=C1)F)C2=CC=C(O2)C(=O)N=C(N)N
Molecular Formula: C13H12FN3O2
Molecular Weight: 261.25 g/mol

KR-32568

CAS No.: 852146-73-7

Cat. No.: VC1861360

Molecular Formula: C13H12FN3O2

Molecular Weight: 261.25 g/mol

* For research use only. Not for human or veterinary use.

KR-32568 - 852146-73-7

Specification

Description KR-32568 is an inhibitor of the sodium-hydrogen exchanger isoform-1 (NHE-1; IC50 = 230 nM). It restores cardiac contractile function ex vivo in an isolated ischemic rat heart model when used at a concentration of 10 μM. KR-32568 (0.3 mg/kg) reduces myocardial infarct size in a rat model of ischemia and reperfusion injury.
CAS No. 852146-73-7
Molecular Formula C13H12FN3O2
Molecular Weight 261.25 g/mol
IUPAC Name N-(diaminomethylidene)-5-(5-fluoro-2-methylphenyl)furan-2-carboxamide
Standard InChI InChI=1S/C13H12FN3O2/c1-7-2-3-8(14)6-9(7)10-4-5-11(19-10)12(18)17-13(15)16/h2-6H,1H3,(H4,15,16,17,18)
Standard InChI Key DTLDHYBZLVASJQ-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)F)C2=CC=C(O2)C(=O)N=C(N)N
Canonical SMILES CC1=C(C=C(C=C1)F)C2=CC=C(O2)C(=O)N=C(N)N

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